Cas no 1365655-90-8 (Chloroacetamido-PEG4-C2-Boc)

• Product Name: Chloroacetamido-PEG4-C2-Boc
• CAS No: 1365655-90-8
• MF: C₁₇H₃₂ClNO₇
• MW: 397.891485214233
• CID: 3046328
• PubChem ID: 60146192
• Update Time: 2025-05-27

Chloroacetamido-PEG4-C2-Boc Chemical and Physical Properties

Names and Identifiers

• Chloroacetamido-PEG4-t-Butyl Ester
• Chloroacetamido-PEG4-C2-Boc
• Chloroacetamido-PEG5-t-butyl ester
• HY-130470
• AKOS030630031
• CS-0108169
• 1365655-90-8
• SB67151
• s10529
• tert-butyl 1-(2-chloroacetamido)-3,6,9,12-tetraoxapentadecan-15-oate
• MS-26723
• tert-butyl 3-[2-[2-[2-[2-[(2-chloroacetyl)amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• BP-20577
• DA-72172
• tert-Butyl 1-chloro-2-oxo-6,9,12,15-tetraoxa-3-azaoctadecan-18-oate
• tert-Butyl1-chloro-2-oxo-6,9,12,15-tetraoxa-3-azaoctadecan-18-oate

• Inchi： 1S/C17H32ClNO7/c1-17(2,3)26-16(21)4-6-22-8-10-24-12-13-25-11-9-23-7-5-19-15(20)14-18/h4-14H2,1-3H3,(H,19,20)
• InChI Key： VCADUZGDEHVWCF-UHFFFAOYSA-N
• SMILES： ClCC(NCCOCCOCCOCCOCCC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 397.1867301 g/mol
• Monoisotopic Mass: 397.1867301 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.3
• Molecular Weight: 397.9

Additional information on Chloroacetamido-PEG4-C2-Boc

Latest Research Insights on Chloroacetamido-PEG4-C2-Boc (CAS: 1365655-90-8) in Chemical Biology and Pharmaceutical Applications

Chloroacetamido-PEG4-C2-Boc (CAS: 1365655-90-8) is a specialized polyethylene glycol (PEG)-based linker compound widely utilized in chemical biology and pharmaceutical research. This molecule features a chloroacetamide group for thiol-reactive conjugation, a tetraethylene glycol (PEG4) spacer for improved solubility, and a tert-butyloxycarbonyl (Boc) protecting group for amine functionality. Recent studies have highlighted its versatility in bioconjugation, drug delivery systems, and proteomics applications, making it a critical tool in modern therapeutic development.

A 2023 study published in Bioconjugate Chemistry demonstrated the efficacy of Chloroacetamido-PEG4-C2-Boc in constructing antibody-drug conjugates (ADCs). Researchers employed this linker to connect cytotoxic payloads to monoclonal antibodies, achieving enhanced stability and controlled drug release profiles. The chloroacetamide group facilitated site-specific conjugation to engineered cysteine residues, while the PEG4 spacer reduced aggregation and improved pharmacokinetics. This approach showed promising results in preclinical models of HER2-positive breast cancer, with reduced off-target toxicity compared to traditional maleimide-based linkers.

In the field of targeted protein degradation, a recent Nature Chemical Biology publication (2024) utilized Chloroacetamido-PEG4-C2-Boc as a key component in PROTAC (proteolysis-targeting chimera) synthesis. The compound's dual functionality allowed researchers to efficiently link E3 ligase ligands to target protein binders, creating novel degrader molecules with improved cellular permeability. The study reported successful degradation of previously "undruggable" targets, including transcription factors and scaffolding proteins, opening new avenues for therapeutic intervention in oncology and neurodegenerative diseases.

Structural optimization studies have further explored the impact of the PEG4 spacer length in Chloroacetamido-PEG4-C2-Boc. Comparative analyses published in the Journal of Medicinal Chemistry (2023) revealed that the tetraethylene glycol chain provides an optimal balance between hydrophilicity and molecular rigidity, outperforming both shorter (PEG2) and longer (PEG6) analogs in terms of conjugate stability and in vivo circulation time. These findings have important implications for the design of next-generation bioconjugates and nanomedicines.

Emerging applications in chemical biology have also leveraged Chloroacetamido-PEG4-C2-Boc for activity-based protein profiling (ABPP). A 2024 ACS Chemical Biology study described its use in creating selective probes for cysteine-reactive enzymes, enabling high-throughput screening of enzyme inhibitors in complex biological samples. The Boc-protected amine allowed for subsequent functionalization with biotin or fluorescent tags, facilitating detection and purification of labeled proteins.

From a synthetic chemistry perspective, recent advances have improved the scalability and purity of Chloroacetamido-PEG4-C2-Boc production. A 2023 Organic Process Research & Development paper detailed an optimized synthetic route that reduced byproduct formation and improved overall yield to >85%. This development addresses previous challenges in large-scale production, making the compound more accessible for industrial applications.

Looking forward, Chloroacetamido-PEG4-C2-Boc continues to show promise in emerging therapeutic modalities. Current research explores its application in targeted radiotherapeutics, where the PEG spacer may help mitigate radiation-induced damage to non-target tissues, and in cell-penetrating peptide conjugates for intracellular delivery of macromolecular drugs. The compound's versatility and proven performance across multiple applications suggest it will remain a valuable tool in chemical biology and pharmaceutical research for years to come.